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Compound of Interest

Compound Name: RVO1

Cat. No.: B15574201

Audience: Researchers, scientists, and drug development professionals.

Introduction: RVO1 is a quinolyl-substituted analogue of resveratrol that has demonstrated
notable biological activities.[1][2] It functions as an inhibitor of acetaldehyde dehydrogenase 2
(ALDH2) and exhibits anti-neuroinflammatory properties by decreasing the expression of
inducible nitric oxide synthase (iNOS).[1] Furthermore, RV01 has been shown to inhibit
lipopolysaccharide (LPS)-induced inflammatory responses in microglial cells by blocking the
NF-kB and MAPK signaling pathways.[1] This document provides a standard operating
procedure for the preparation and application of RV01 in a research setting.

Data Presentation

Table 1: Physical and Chemical Properties of RV01
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Property Value

Molecular Formula C17H13NO2

Molecular Weight 263.29 g/mol

CAS Number 1016897-10-1

Appearance Light yellow to yellow solid

Purity >98%

Solubility Soluble in DMSO

Storage (Powder) -20°C for 3 years, 4°C for 2 years
Storage (In Solvent) -80°C for 6 months, -20°C for 1 month

Table 2: Example Quantitative Data for RVO1 Inhibition of LPS-Induced Nitric Oxide Production
in Microglial Cells

Treatment RVO1 . Nitric Oxide (pM) Standard Deviation
Concentration (uM)

Control 0 0.5 0.1

LPS (1 pg/mL) 0 25.2 +2.1

LPS + RV01 1 18.5 +1.5

LPS + RV01 5 10.3 +1.1

LPS + RV01 10 4.8 +0.7

Experimental Protocols

1. Preparation of RV01 Stock Solution (10 mM)
e Materials:

o RVO01 powder
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o Dimethyl sulfoxide (DMSO), cell culture grade

o Sterile microcentrifuge tubes

o Calibrated micropipettes and sterile tips

e Procedure:

[¢]

Allow the RV01 powder vial to equilibrate to room temperature before opening.

o Calculate the volume of DMSO required to achieve a 10 mM stock solution. For example,
to prepare 1 mL of a 10 mM solution from 1 mg of RV01 (MW: 263.29), add 380 pL of
DMSO.

» Calculation: (Mass (g) / Molecular Weight ( g/mol )) / Desired Concentration (mol/L) =
Volume (L)

o Aseptically add the calculated volume of DMSO to the vial containing the RV01 powder.

o Vortex the solution for 1-2 minutes until the RV01 is completely dissolved. A brief
sonication may be used to aid dissolution if necessary.

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

[¢]

Store the aliquots at -20°C or -80°C as recommended.[1]

2. Treatment of Cells with RV01

o Materials:

o Cultured cells (e.g., microglial cells)

[¢]

Complete cell culture medium

[e]

RVO01 stock solution (10 mM)

o

Phosphate-buffered saline (PBS)
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e Procedure:

o Seed cells in appropriate culture plates and allow them to adhere and reach the desired
confluency (typically 70-80%).

o On the day of the experiment, prepare the working concentrations of RV01 by diluting the
stock solution in complete cell culture medium.

» Note: The final DMSO concentration should be kept below 0.1% to minimize solvent-
induced cytotoxicity. A vehicle control (medium with the same concentration of DMSO)
should be included in all experiments.

o Remove the existing medium from the cells and wash once with sterile PBS.

o Add the medium containing the desired concentrations of RVO1 (or vehicle control) to the
cells.

o If investigating the inhibitory effects of RV01, pre-incubate the cells with RVO01 for a
specific duration (e.g., 1-2 hours) before adding the inflammatory stimulus (e.g., LPS).

o Incubate the cells for the desired experimental period (e.g., 24 hours).

o Proceed with downstream analysis, such as cell viability assays, protein extraction for
Western blotting, or RNA isolation for gPCR.

Mandatory Visualization
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Caption: RV01 inhibits the LPS-induced inflammatory response by blocking MAPK and NF-kB

signaling pathways.
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Caption: General experimental workflow for studying the effects of RV01 on cultured cells.
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Procedure for RVO1 Preparation and Use]. BenchChem, [2025]. [Online PDF]. Available at:
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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